Cas no 890099-35-1 ([4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate)

• Product Name: [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate
• CAS No: 890099-35-1
• MF: C₁₆H₁₁F₃O₃
• MW: 308.251955270767
• MDL: MFCD07698942
• CID: 1937045
• PubChem ID: 24722997
• Update Time: 2025-06-26

[4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate Chemical and Physical Properties

Names and Identifiers

• [4-[3-(trifluoromethyl)benzoyl]phenyl] acetate
• 4-ACETOXY-3'-TRIFLUOROMETHYLBENZOPHENONE
• CTK5G2306
• AG-H-60460
• KB-188865
• AKOS016018209
• 4-[3-(Trifluoromethyl)benzoyl]phenyl acetate
• 890099-35-1
• MFCD07698942
• DTXSID60641690
• [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate

• MDL： MFCD07698942
• Inchi： 1S/C16H11F3O3/c1-10(20)22-14-7-5-11(6-8-14)15(21)12-3-2-4-13(9-12)16(17,18)19/h2-9H,1H3
• InChI Key： SZRSSLBWWIOPKM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C(C1C=CC(=CC=1)OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 308.06600
• Monoisotopic Mass: 308.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.518
• PSA: 43.37000
• LogP: 3.86170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate

Comprehensive Overview of [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate (CAS No. 890099-35-1)

The compound [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate (CAS No. 890099-35-1) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a trifluoromethyl group and an acetate ester, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often seek information on its properties, synthesis methods, and potential uses, reflecting its growing relevance in modern chemistry.

One of the key features of [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate is its role as a building block in drug discovery. The trifluoromethyl group is known for enhancing the metabolic stability and lipophilicity of pharmaceutical agents, a topic frequently searched in AI-driven drug design and medicinal chemistry. This compound’s versatility aligns with current trends in small-molecule therapeutics and precision medicine, making it a subject of interest for researchers exploring targeted therapies.

From a synthetic perspective, CAS No. 890099-35-1 is often discussed in the context of aryl ketone derivatives and esterification reactions. Its synthesis typically involves the acylation of phenyl acetate derivatives, a process optimized for high yield and purity. Laboratories focusing on green chemistry and sustainable synthesis may explore catalytic methods to produce this compound efficiently, addressing the demand for eco-friendly chemical processes.

The physicochemical properties of [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate are critical for its applications. Its molecular weight, solubility, and stability under various conditions are frequently queried in academic and industrial databases. These parameters are essential for formulators developing advanced materials or pharmaceutical formulations, where precise control over compound behavior is required.

In addition to its pharmaceutical potential, CAS No. 890099-35-1 is explored in material science for its role in creating functional polymers and coatings. The trifluoromethyl group contributes to the thermal and chemical resistance of materials, a property highly valued in high-performance applications. This aligns with searches related to innovative material design and durable coatings, highlighting the compound’s interdisciplinary relevance.

Safety and handling of [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate are also common topics. While not classified as hazardous, proper laboratory practices and storage conditions are emphasized to maintain its integrity. This reflects broader industry concerns about chemical safety protocols and regulatory compliance, particularly in GMP environments.

In summary, [4-[3-(trifluoromethyl)benzoyl]phenyl] Acetate (CAS No. 890099-35-1) is a multifaceted compound with applications spanning drug development, material science, and synthetic chemistry. Its alignment with trends like AI-aided research and sustainability ensures its continued prominence in scientific discourse. For researchers and manufacturers, understanding its properties and applications is key to leveraging its full potential.